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Compound of Interest

Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application of ethametsulfuron-methyl
for the selective control of broadleaf weeds in canola (oilseed rape). The information is
intended to guide research, experimental design, and the development of weed management
strategies.

Active Ingredient and Formulation

Parameter Description
Active Ingredient Ethametsulfuron-methyl
Chemical Class Sulfonylurea

Commonly available as a 75% Water

Formulation ] ]

Dispersible Granule (WDG)
CAS Number 97780-06-8
Chemical Formula C15H18N607S2

Mechanism of Action
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Ethametsulfuron-methyl is a selective, systemic, post-emergence herbicide.[1] Its primary
mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as
acetohydroxyacid synthase (AHAS).[1][2][3] ALS is a critical enzyme in the biosynthesis
pathway of essential branched-chain amino acids: valine, leucine, and isoleucine.[1][3]

By inhibiting ALS, ethametsulfuron-methyl disrupts protein synthesis, which is vital for cell
division and plant growth.[1][3] This leads to a rapid cessation of growth in susceptible
broadleaf weeds, followed by symptoms such as leaf chlorosis and eventual plant death.[1] The
herbicide is absorbed through both the leaves and roots and is translocated throughout the
plant's vascular system to the meristematic tissues where it exerts its effect.[1][3]

Signaling Pathway of ALS Inhibition
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Susceptible Weed Plant Cell
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Phase 1: Planning & Setup

Define Objectives & Treatments

Select Field Site & Canola Variety

Experimental Design (RCBD)

Plot Layout & Marking

Phase 2: Implementation

Canola Seeding

\ 4

Monitor Weed & Crop Growth Stage

Weed Efficacy Assessment Crop Phytotoxicity Assessment
(14, 28, 42 DAT) (7, 14, 28 DAT)

Yield Data Collection at Harvest

Phase 4: Analy‘ 'is & Reporting

Data Compilation

Statistical Analysis (ANOVA)

Interpretation & Reporting of Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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